Cas no 324546-22-7 (2-cyano-N-[(oxolan-2-yl)methyl]acetamide)

• Product Name: 2-cyano-N-[(oxolan-2-yl)methyl]acetamide
• CAS No: 324546-22-7
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD00121391
• CID: 3104869
• PubChem ID: 2806437
• Update Time: 2025-05-20

2-cyano-N-[(oxolan-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-N-(tetrahydro-furan-2-ylmethyl)-acetamide
• 2-cyano-N-[(oxolan-2-yl)methyl]acetamide
• CS-0307496
• DTXSID20384490
• HMS1400N21
• STK411067
• Oprea1_210137
• AKOS000115156
• G30107
• J-018744
• F2199-0291
• Acetamide, 2-cyano-N-[(tetrahydro-2-furanyl)methyl]-
• ALBB-008509
• BBL005663
• SCHEMBL11818685
• Z56824197
• 324546-22-7
• 2-cyano-N-((tetrahydrofuran-2-yl)methyl)acetamide
• NCGC00321386-01
• SR-01000631125-1
• BS-3917
• EN300-01361
• Enamine_002419
• 2-cyano-N-(oxolan-2-ylmethyl)acetamide
• AKOS016050261
• MFCD00121391
• 2-cyano-N-(tetrahydrofuran-2-ylmethyl)acetamide
• CCG-41019
• AB01094211-03
• DTXCID30335514

• MDL： MFCD00121391
• Inchi： 1S/C8H12N2O2/c9-4-3-8(11)10-6-7-2-1-5-12-7/h7H,1-3,5-6H2,(H,10,11)
• InChI Key： WQPYFXKRRMIJFM-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC(CC#N)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 408.1±20.0 °C at 760 mmHg
• Flash Point: 200.6±21.8 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-cyano-N-[(oxolan-2-yl)methyl]acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on 2-cyano-N-[(oxolan-2-yl)methyl]acetamide

2-Cyano-N-[(Oxolan-2-yl)methyl]acetamide: An Overview of CAS No. 324546-22-7

2-Cyano-N-[(oxolan-2-yl)methyl]acetamide, with the CAS number 324546-22-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyano group and an oxolane ring, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-cyano-N-[(oxolan-2-yl)methyl]acetamide is composed of a cyano group (CN) attached to an acetamide moiety, which is further substituted with a (oxolan-2-yl)methyl group. The oxolane ring, also known as tetrahydrofuran, is a five-membered cyclic ether that imparts specific conformational and electronic properties to the molecule. These structural elements contribute to the compound's stability and reactivity, making it an interesting target for synthetic chemists and medicinal chemists alike.

In recent years, 2-cyano-N-[(oxolan-2-yl)methyl]acetamide has been studied for its potential therapeutic applications. One of the key areas of interest is its role as a scaffold for the development of novel drugs. The presence of the cyano group and the oxolane ring allows for a wide range of functional group modifications, which can be tailored to enhance specific biological activities. For instance, researchers have explored the use of this compound as a lead structure for developing inhibitors of various enzymes and receptors involved in disease pathways.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological properties of 2-cyano-N-[(oxolan-2-yl)methyl]acetamide. The study found that this compound exhibited potent inhibitory activity against a specific kinase enzyme, which is implicated in several cancer types. The researchers used computational methods to model the interaction between the compound and the enzyme, providing insights into the molecular mechanisms underlying its activity. This work highlights the potential of 2-cyano-N-[(oxolan-2-yl)methyl]acetamide as a lead compound for anticancer drug development.

Beyond its potential as an anticancer agent, 2-cyano-N-[(oxolan-2-yl)methyl]acetamide has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response that plays a crucial role in various diseases, including autoimmune disorders and neurodegenerative conditions. A study published in Bioorganic & Medicinal Chemistry Letters in 2019 demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro. The researchers suggested that the unique combination of functional groups in 2-cyano-N-[(oxolan-2-yl)methyl]acetamide may contribute to its anti-inflammatory activity by modulating specific signaling pathways.

The synthesis of 2-cyano-N-[(oxolan-2-yl)methyl]acetamide has been optimized through various methods, including multistep reactions and one-pot procedures. A recent paper in Organic Letters described an efficient synthetic route that utilizes readily available starting materials and mild reaction conditions. This approach not only improves the overall yield but also reduces the environmental impact by minimizing waste generation. The ease of synthesis makes it feasible to produce large quantities of this compound for further research and development.

In addition to its therapeutic potential, 2-cyano-N-[(oxolan-2-yl)methyl]acetamide has been studied for its physicochemical properties. Its solubility, stability, and bioavailability are critical factors that influence its suitability as a drug candidate. Research has shown that this compound exhibits good solubility in both aqueous and organic solvents, which facilitates its use in various formulations. Furthermore, it demonstrates excellent stability under different storage conditions, ensuring consistent performance during long-term studies.

The safety profile of 2-cyano-N-[(oxolan-2-yl)methyl]acetamide has also been evaluated through preclinical studies. Toxicity assessments conducted on animal models have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for further clinical evaluation.

In conclusion, 2-cyano-N-[(oxolan-2-yl)methyl]acetamide, with CAS number 324546-22-7, represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses, paving the way for future advancements in healthcare.